Cas no 258273-30-2 (3-Fluoro-4-isopropoxybenzoic acid)

3-Fluoro-4-isopropoxybenzoic acid Properties

Names and Identifiers

• 3-Fluoro-4-isopropoxybenzoic acid
• 3-Fluoro-4-(1-methylethoxy)benzoic acid
• A924916
• 3-fluoro-4-isopropoxy-benzoic acid
• 258273-30-2
• DB-123495
• SCHEMBL1091755
• SY235550
• AC5747
• AFUBNDBLNISVBB-UHFFFAOYSA-N
• 3-Fluoro-4-isopropoxybenzoicacid
• AKOS000264166
• MFCD11156603
• 3-fluoro-4-propan-2-yloxybenzoic acid
• +Expand

• MDL： MFCD11156603
• InChIKey： AFUBNDBLNISVBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11FO3/c1-6(2)14-9-4-3-7(10(12)13)5-8(9)11/h3-6H,1-2H3,(H,12,13)
• SMILES： CC(C)OC1=C(C=C(C=C1)C(=O)O)F

Computed Properties

• Exact Mass: 198.06922237g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.06922237g/mol
• Heavy Atom Count: 14
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Density: 1.211±0.06 g/cm3 (20 ºC 760 Torr),